1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-chromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H18ClN3O4S3/c21-16-5-6-17(30-16)31(26,27)24-9-7-12(8-10-24)19(25)23-20-22-18-13-3-1-2-4-14(13)28-11-15(18)29-20/h1-6,12H,7-11H2,(H,22,23,25)
• InChI Key: STYVAIXSWDGUPC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC3=C(S2)COC4=CC=CC=C43)S(=O)(=O)C5=CC=C(S5)Cl
• Molecular Formula: C20H18ClN3O4S3
• Molecular Weight: 496.0 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-chromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H18ClN3O4S3 and its molecular weight is 496.01. The purity is usually 95%.
BenchChem offers high-quality 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-chromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-chromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Biological Activity

The compound 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-chromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide, with its complex structure, is indicative of its potential in the field of medicinal chemistry. Research has focused on synthesizing various derivatives and evaluating their biological and pharmacological activities, including anticancer, antimicrobial, and enzyme inhibition properties.

• Anticancer Potential : Studies have revealed that certain derivatives, especially those incorporating piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, show promising anticancer activities. Compounds have been evaluated against different cancer cell lines, indicating their potential as anticancer agents with specific focus on breast cancer treatment. Notably, compounds have shown to possess activity comparable or superior to established chemotherapy agents like Doxorubicin in inhibiting cancer cell growth (Rehman et al., 2018; Al-Said et al., 2011).

• Antimicrobial Activities : The synthesis of new heterocyclic compounds with this scaffold has been aimed at developing potential drug candidates for Alzheimer's disease, showcasing a wide range of biological activities. These compounds have been tested for antimicrobial activity, demonstrating considerable efficacy against various bacterial strains, which highlights their potential as novel antibacterial agents (Patel & Agravat, 2009; Darwish et al., 2014).

• Enzyme Inhibition : Research into sulfonamide derivatives, including structures similar to 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-chromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide, has contributed significantly to the development of carbonic anhydrase inhibitors. These inhibitors have applications in treating various conditions, including glaucoma, epilepsy, and even certain types of cancer due to their ability to regulate pH in tumors (Turkmen et al., 2005).